Cas no 4405-04-3 (2-[3-(5-oxo-1-phenyl-2-sulfanylideneimidazolidin-4-yl)propyl]guanidine)

• Product name: 2-[3-(5-oxo-1-phenyl-2-sulfanylideneimidazolidin-4-yl)propyl]guanidine
• CAS No: 4405-04-3
• MF: C₁₃H₁₇N₅OS
• MW: 291.371980428696
• CID: 929309
• PubChem ID: 3514323

2-[3-(5-oxo-1-phenyl-2-sulfanylideneimidazolidin-4-yl)propyl]guanidine Chemical and Physical Properties

Names and Identifiers

• 2-[3-(5-oxo-1-phenyl-2-sulfanylideneimidazolidin-4-yl)propyl]guanidine
• [3-(5-Oxo-1-phenyl-2-thioxo-imidazolidin-4-yl)-propyl]-guanidin, Hydrochlorid; PHENYLTHIOHYDANTOIN ARGININE HYDROCHLORIDE; 5-(3-GUANIDINOPROPYL)-3-PHENYL-2-THIOHYDANTOIN HYDROCHLORIDE; pth arginine hcl; [3-(5-Oxo-1-phenyl-2-thioxo-imidazolidin-4-yl)-propyl]-guanidin; 5-(3-Guanidinopropyl)-3-phenyl-2-thiohydantoin HydrochloridePTH-arginine Hydrochloride; [3-(5-oxo-1-phenyl-2-thioxo-imidazolidin-4-yl)-propyl]-guanidine, hydrochloride; PTH
• Guanidine, [3-(5-oxo-1-phenyl-2-thioxo-4-imidazolidinyl)propyl]-
• NSC96428
• NSC-96428
• Guanidine, (3-(5-oxo-1-phenyl-2-thioxo-4-imidazolidinyl)propyl)-
• N-[3-(5-Oxo-1-phenyl-2-thioxo-4-imidazolidinyl)propyl]guanidine #
• 1-[3-(5-oxo-1-phenyl-2-thioxoimidazolidin-4-yl)propyl]guanidine
• AKOS022145861
• 4405-04-3
• STL558221
• ZURXKEWGRJYSHJ-UHFFFAOYSA-N
• 1-(3-(5-Oxo-1-phenyl-2-thioxoimidazolidin-4-yl)propyl)guanidine
• AKOS001668689

• Inchi： InChI=1S/C13H17N5OS/c14-12(15)16-8-4-7-10-11(19)18(13(20)17-10)9-5-2-1-3-6-9/h1-3,5-6,10H,4,7-8H2,(H,17,20)(H4,14,15,16)
• InChI Key： ZURXKEWGRJYSHJ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)N2C(=O)C(NC2=S)CCCN=C(N)N

Computed Properties

• Exact Mass: 291.11561
• Monoisotopic Mass: 291.11538136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 129Ų

Experimental Properties

• PSA: 96.74